3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide

• IUPAC Name: 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide
• InChI: InChI=1S/C19H22Cl2N2O2/c1-5-23(6-2)14-7-8-17(12(3)9-14)22-19(24)13-10-15(20)18(25-4)16(21)11-13/h7-11H,5-6H2,1-4H3,(H,22,24)
• InChI Key: OPZINAQCIJXTBA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC(=C(C(=C2)Cl)OC)Cl)C
• Molecular Formula: C19H22Cl2N2O2
• Molecular Weight: 381.3 g/mol

Description

3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide, also known as BML-190, is a selective antagonist of the cannabinoid receptor type 2 (CB2). CB2 receptors are primarily expressed in immune cells, making them a target for the treatment of various inflammatory diseases.

Scientific Research Applications

3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in various inflammatory diseases, such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. It has been shown to reduce inflammation and pain in animal models of these diseases. 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide has also been studied for its potential use in cancer treatment, as CB2 receptors are expressed in some cancer cells. 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide has been shown to inhibit cancer cell growth and induce cell death in vitro.

Mechanism of Action

3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide is a selective antagonist of CB2 receptors, which are primarily expressed in immune cells. CB2 receptors play a role in regulating inflammation and immune response. 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide binds to CB2 receptors and blocks their activation by endogenous cannabinoids, leading to a reduction in inflammation and immune response.
Biochemical and Physiological Effects:
3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide has been shown to reduce inflammation and pain in animal models of various inflammatory diseases. It has also been shown to inhibit cancer cell growth and induce cell death in vitro. 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide has minimal effects on CB1 receptors, which are primarily expressed in the central nervous system, making it a potentially safer alternative to other CB2 receptor agonists.

Advantages and Limitations for Lab Experiments

3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide has several advantages for lab experiments, including its selectivity for CB2 receptors and its ability to reduce inflammation and immune response. However, its use in animal studies may be limited by its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide. One area of research is the development of more potent and selective CB2 receptor antagonists. Another area of research is the investigation of the potential use of 3,5-dichloro-N-[4-(diethylamino)-2-methylphenyl]-4-methoxybenzamide in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, the role of CB2 receptors in other physiological processes, such as bone metabolism and neuroprotection, is an area of active research.